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Compound of Interest |

Compound Name: Reactive brown 3
CAS No.: 12217-08-2
Cat. No.: B1172279
Get Quote
. J

Executive Summary

C.l. Reactive Brown 3 is a synthetic reactive dye historically utilized in the ophthalmic device
industry to impart cosmetic tints (e.g., iris patterns) or visibility handling tints to hydrogel lenses.
Unlike physical entrapment or dispersed pigments, Reactive Brown 3 functions by forming
covalent ether linkages with the hydroxyl (-OH) or amine (-NH2) groups of the polymer matrix
(typically HEMA or PVA).[1] This covalent bonding ensures superior color fastness, resistance
to leaching during sterilization (autoclaving), and long-term ocular safety.[1]

Regulatory & Safety Advisory (Critical)

o FDA Status: While reactive dyes like Reactive Red 180 and Reactive Blue 4 are explicitly
listed in 21 CFR 73.3121 (Poly(hydroxyethyl methacrylate)-dye copolymers), Reactive
Brown 3 may require specific verification.[1] It is cited in patent literature (e.g.,
US4553975A) as a suitable colorant.[1] Manufacturers must verify if it falls under an existing
Color Additive Petition (CAP) or requires a new listing/PMA supplement before commercial
distribution in the US.
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» Handling: Reactive dyes are respiratory sensitizers.[1] All powder handling must occur in a
filtered fume hood.[1]

Scientific Foundation: Mechanism of Action

Reactive Brown 3 typically belongs to the halotriazine or vinyl sulfone class of dyes. In the
context of contact lenses (HEMA-based), the fixation mechanism relies on nucleophilic
substitution.[2]

» Activation: Under alkaline conditions (pH > 10), the hydroxyl groups of the HEMA polymer
are deprotonated to form alkoxide ions (

).[1]

e Coupling: The nucleophilic alkoxide attacks the reactive carbon on the dye's triazine ring (or
vinyl sulfone group), displacing a leaving group (usually Chloride or Sulfate).

» Fixation: A stable covalent ether bond is formed, making the dye an integral part of the
polymer chain.

Figure 1: Chemical Reaction Pathway
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Fig 1: Mechanism of Covalent Fixation of Reactive Brown 3 to HEMA Matrix

Click to download full resolution via product page
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Experimental Protocol
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This protocol describes the Post-Polymerization Tinting (Dip) method, which offers precise
control over tint intensity and reduces interference with the polymerization kinetics.

Materials Required[1][2][4]1[51[6][71[8][9][10]

e Substrate: Hydrated HEMA or SiHy contact lenses (clear).[1]

Dye: C.1.[1][3][4][5] Reactive Brown 3 (High purity, salt-free preferred).

Solvent: Deionized (DI) Water (18.2 MQ).[1]

Activator: Sodium Carbonate (

), anhydrous.[1]

Buffer: Phosphate Buffered Saline (PBS), pH 7.4.[1]

Equipment: Orbital shaker, temperature-controlled water bath, spectrophotometer (UV-Vis).

Step-by-Step Methodology
Phase 1: Preparation of Solutions

» Dye Stock Solution (1% w/v): Dissolve 1.0 g of Reactive Brown 3 in 100 mL of DI water.
Filter through a 0.45 pum nylon filter to remove particulates.[1]

 Activation Solution (1.0 M): Dissolve 10.6 g of

in 100 mL of DI water. Note: This creates a high pH (~11.[1]5) necessary for reaction.[1]

o Fixation Bath: Mix Dye Stock and Activation Solution in a ratio determined by desired
intensity (Start with 1:4 Dye:Base for light tint, 1:1 for dark).[1]

Phase 2: Tinting Process[1]

o Equilibration: Place sterile, hydrated lenses into the Activation Solution (1.0 M

) for 15 minutes at room temperature. This swells the matrix and deprotonates surface
hydroxyls.

» Dyeing: Transfer lenses into the Fixation Bath.
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e [ncubation: Incubate at 40°C - 60°C for 30 to 60 minutes.

o Insight: Higher temperature accelerates diffusion and reaction rate but increases risk of
hydrolysis (dye reacting with water instead of lens).[1] 50°C is optimal for
monochlorotriazines.[1]

e Quenching: Remove lenses and immediately submerge in copious DI water to stop the
reaction.

Phase 3: Extraction & Purification (Critical for Safety)

Unreacted dye is toxic and must be removed.[1]
e Wash 1: Rinse lenses in running DI water for 5 minutes.[1]
» Extraction: Boil lenses in DI water or Saline (0.9% NacCl) for 1 hour.
o Validation: The extraction solution should remain clear. If colored, repeat boiling.

o Equilibration: Transfer lenses to PBS (pH 7.4) and autoclave at 121°C for 20 minutes
(standard sterilization).

Figure 2: Manufacturing Workflow
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Fig 2: Post-Polymerization Tinting Workflow
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Data Presentation & Quality Control
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Quantitative Validation Metrics

To ensure the process is reproducible, the following parameters must be logged.

Parameter

Target Specification

Method of Verification

Visual Transmission

> 90% (Handling Tint)10-30%

(Cosmetic Iris)

UV-Vis Spectrophotometry
(380-780 nm)

Leachability

< 0.1 Absorbance Units (AU)

Soak lens in ImL saline for

24h; measure Abs at

Dimensional Stability

0.2 mm (Diameter/BC)

Opto-mechanical gauge

comparison (Pre vs. Post tint)

Color Uniformity

No visible striations

10x Microscopy Inspection

Troubleshooting Guide

Issue

Probable Cause

Corrective Action

Low Tint Intensity

pH too low (< 10) or Dye
Hydrolysis

Ensure

is fresh.[1] Prepare dye/base

mix immediately before use.[1]

Uneven Color (Spotting)

Poor lens hydration or air
bubbles

Degas solutions.[1] Ensure
lenses are fully submerged

and agitated.[1]

High Leaching

Insufficient Extraction

Increase boiling time or use a
methanol/water (50/50)
extraction step (if polymer

compatible).[1]

Lens Deformation

Excessive Heat or pH

Reduce temperature to 40°C;
Reduce base concentration to
0.5M.
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e Su, K. C. (1985).[1] Tinted contact lenses and a method for their preparation. U.S. Patent
No.[6][1] 4,553,975.[1][7] Washington, DC: U.S. Patent and Trademark Office.

o Context: Establishes the use of reactive dyes, including C.1.[2][8][9][10][11][7][12]
Reactive Brown 3, for contact lens tinting via nucleophilic substitution.

e Code of Federal Regulations. (2024). 21 CFR 73.3121 - Poly(hydroxyethyl methacrylate)-
dye copolymers.[1][5] Food and Drug Administration.[1][13][14][15][16] [1]

o Context: Defines the regulatory framework for color additives in contact lenses.

e Hung, W. M., & Su, K. C. (1999).[1] Method for preparing tinted contact lens. U.S. Patent No.
[6][1] 5,938,795.[1]

o Context: Discusses alternative "monomer-dye" polymerization methods which may
improve stability over dip-dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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